Cas no 1520023-72-6 (3-(Aminomethyl)-3-methylheptan-4-ol)

3-(Aminomethyl)-3-methylheptan-4-ol is a branched aliphatic amino alcohol with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both amino and hydroxyl functional groups, enables versatile reactivity, including participation in condensation, alkylation, and chelation reactions. The tertiary alcohol and primary amine moieties enhance its utility as a building block for complex molecular frameworks. The compound's sterically hindered amine group may improve selectivity in catalytic processes or ligand design. Its balanced hydrophilicity and lipophilicity could also make it suitable for surfactant or solvent formulations. The defined stereochemistry, if applicable, may further expand its use in enantioselective synthesis.
3-(Aminomethyl)-3-methylheptan-4-ol structure
1520023-72-6 structure
Product Name:3-(Aminomethyl)-3-methylheptan-4-ol
CAS No:1520023-72-6
MF:C9H21NO
MW:159.269142866135
CID:5272946
Update Time:2025-05-26

3-(Aminomethyl)-3-methylheptan-4-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(aminomethyl)-3-methylheptan-4-ol
    • 3-(Aminomethyl)-3-methylheptan-4-ol
    • Inchi: 1S/C9H21NO/c1-4-6-8(11)9(3,5-2)7-10/h8,11H,4-7,10H2,1-3H3
    • InChI Key: HHSMXPQDYZCSKJ-UHFFFAOYSA-N
    • SMILES: OC(CCC)C(C)(CN)CC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 106
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.2

3-(Aminomethyl)-3-methylheptan-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-683086-0.05g
3-(aminomethyl)-3-methylheptan-4-ol
1520023-72-6 95.0%
0.05g
$468.0 2025-03-12
Enamine
EN300-683086-0.1g
3-(aminomethyl)-3-methylheptan-4-ol
1520023-72-6 95.0%
0.1g
$490.0 2025-03-12
Enamine
EN300-683086-0.25g
3-(aminomethyl)-3-methylheptan-4-ol
1520023-72-6 95.0%
0.25g
$513.0 2025-03-12
Enamine
EN300-683086-0.5g
3-(aminomethyl)-3-methylheptan-4-ol
1520023-72-6 95.0%
0.5g
$535.0 2025-03-12
Enamine
EN300-683086-1.0g
3-(aminomethyl)-3-methylheptan-4-ol
1520023-72-6 95.0%
1.0g
$557.0 2025-03-12
Enamine
EN300-683086-2.5g
3-(aminomethyl)-3-methylheptan-4-ol
1520023-72-6 95.0%
2.5g
$1089.0 2025-03-12
Enamine
EN300-683086-5.0g
3-(aminomethyl)-3-methylheptan-4-ol
1520023-72-6 95.0%
5.0g
$1614.0 2025-03-12
Enamine
EN300-683086-10.0g
3-(aminomethyl)-3-methylheptan-4-ol
1520023-72-6 95.0%
10.0g
$2393.0 2025-03-12

3-(Aminomethyl)-3-methylheptan-4-ol Related Literature

Additional information on 3-(Aminomethyl)-3-methylheptan-4-ol

Comprehensive Overview of 3-(Aminomethyl)-3-methylheptan-4-ol (CAS No. 1520023-72-6)

3-(Aminomethyl)-3-methylheptan-4-ol (CAS No. 1520023-72-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its aminomethyl and hydroxyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its applications in drug development, particularly for targeting neurological and metabolic disorders, which aligns with current trends in precision medicine.

The molecular structure of 3-(Aminomethyl)-3-methylheptan-4-ol features a branched heptane backbone, which enhances its stability and reactivity in synthetic pathways. This makes it a valuable building block for peptide mimetics and small-molecule therapeutics, addressing growing demand for novel treatments in areas like neurodegeneration and autoimmune diseases. Recent studies highlight its potential as a chiral auxiliary in asymmetric synthesis, a hot topic in green chemistry and sustainable manufacturing.

In the context of AI-driven drug discovery, 1520023-72-6 has been flagged in computational screenings for its favorable pharmacokinetic properties. Its lipophilic balance and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier penetration—a critical factor in CNS drug design. These attributes resonate with frequent search queries like "bioactive intermediates for neurological drugs" and "CAS number lookup for drug precursors," reflecting industry interest.

From a synthetic chemistry perspective, the compound’s stereogenic centers enable enantioselective transformations, answering the rising demand for chiral building blocks in pharmaceutical R&D. Its compatibility with click chemistry and cross-coupling reactions further positions it as a tool for fragment-based drug discovery—a trending approach in oncology and antiviral research.

Environmental and regulatory considerations are also pivotal. 3-(Aminomethyl)-3-methylheptan-4-ol exhibits favorable biodegradability profiles in preliminary ecotoxicity assays, aligning with ESG (Environmental, Social, and Governance) metrics increasingly prioritized by investors. This addresses search trends around "sustainable chemical intermediates" and "green chemistry CAS databases."

Analytical characterization of CAS 1520023-72-6 via NMR, HPLC-MS, and X-ray crystallography confirms its high purity (>98%) and crystalline morphology, critical for reproducibility in scale-up processes. Such data responds to frequent queries about "certification of rare chemical standards" and "QC protocols for research chemicals."

Market-wise, the compound’s niche applications correlate with growth in contract research organizations (CROs) and custom synthesis services. Patent landscapes reveal its inclusion in proprietary libraries for high-throughput screening, tapping into the booming AI-augmented molecular design sector—a frequently searched topic in 2024.

In conclusion, 3-(Aminomethyl)-3-methylheptan-4-ol (CAS 1520023-72-6) embodies the convergence of structural ingenuity and practical utility, addressing both current scientific challenges and commercial demands. Its multifaceted role in drug discovery and sustainable chemistry ensures its relevance in evolving research paradigms.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd